Cas no 13211-01-3 (1-1,1'-Biphenyl-4-yl-1-butanone)

• Product name: 1-1,1'-Biphenyl-4-yl-1-butanone
• CAS No: 13211-01-3
• MF: C₁₆H₁₆O
• MW: 224.2976
• MDL: MFCD00041352
• CID: 49104
• PubChem ID: 87564839

1-1,1'-Biphenyl-4-yl-1-butanone Chemical and Physical Properties

Names and Identifiers

• 2-phenylbutyrophenone
• a-Phenylbutyrophenone
• 1,2-Diphenyl-1-butanone
• a-Ethyldeoxybenzoin
• (+/-)Ethyl desoxybenzoine
• 1,2-Diphenyl-butan-1-one
• alpha-Ethyl deoxybenzoin
• 1-(4-Biphenylyl)-1-butanone
• 4-Phenylbutyrophenone
• 4-Butyrylbiphenyl
• 1-(4-phenylphenyl)butan-1-one
• 4'-Phenylbutyrophenone
• TIMTEC-BB SBB005766
• 4-Phenylbutyrophenon
• 1,4-DIPHENYL-1-BUTANONE
• 1-(BIPHENYL-4-YL)BUTAN-1-ONE
• 1-(Biphenyl-4-yl)pentan-1-one
• 4-BUTYRYLBIPHENYL 99+%
• Butyrophenone, 4'-phenyl-
• NSC24804
• p-Phenylbutyrophenone
• 1-Butanone, 1-[1,1'-biphenyl]-4-yl-
• Bionet2_000536
• 1-p-Biphenylyl-1-butanone
• 1-biphenyl-4-ylbutan-1-one
• MLS000326852
• WOFNMZNJGZJHJO-UHFFFAOYSA-
• HMS2293H23
• HMS1365I08
• 1-B
• 12N-223
• CHEMBL1499164
• SY053926
• MFCD00041352
• NS00024188
• DTXSID70157358
• NSC-24804
• NSC 24804
• EINECS 236-178-3
• SCHEMBL3733726
• NCGC00246580-01
• 1-Biphenyl-4-yl-butan-1-one
• 1-Butanone,1'-biphenyl]-4-yl-
• 1-[1,1'-biphenyl]-4-yl-1-butanone
• CS-0187720
• WOFNMZNJGZJHJO-UHFFFAOYSA-N
• SMR000179361
• InChI=1/C16H16O/c1-2-6-16(17)15-11-9-14(10-12-15)13-7-4-3-5-8-13/h3-5,7-12H,2,6H2,1H3
• F21473
• 13211-01-3
• B1956
• CCG-277942
• 1-{[1,1'-biphenyl]-4-yl}butan-1-one
• AKOS005080846
• 1-1,1'-Biphenyl-4-yl-1-butanone

• MDL： MFCD00041352
• Inchi： 1S/C16H16O/c1-2-6-16(17)15-11-9-14(10-12-15)13-7-4-3-5-8-13/h3-5,7-12H,2,6H2,1H3
• InChI Key： WOFNMZNJGZJHJO-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 224.12000
• Monoisotopic Mass: 224.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.022
• Melting Point: 93.0 to 96.0 deg-C
• Boiling Point: 355°C(lit.)
• Flash Point: 152.6 °C
• Refractive Index: 1.563
• PSA: 17.07000
• LogP: 3.89220
• Solubility: Not determined

1-1,1'-Biphenyl-4-yl-1-butanone Security Information

• Safety Instruction： S24/25

1-1,1'-Biphenyl-4-yl-1-butanone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones